Cas no 1233953-05-3 (4-Nitro-N-(piperidine-4-yl)benzamide hydrochloride)

• Product Name: 4-Nitro-N-(piperidine-4-yl)benzamide hydrochloride
• CAS No: 1233953-05-3
• MF: C₁₂H₁₆ClN₃O₃
• MW: 285.726741790771
• CID: 4788609
• Update Time: 2025-05-27

4-Nitro-N-(piperidine-4-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-N-(piperidine-4-yl)benzamide hydrochloride

• Inchi： 1S/C12H15N3O3.ClH/c16-12(14-10-5-7-13-8-6-10)9-1-3-11(4-2-9)15(17)18;/h1-4,10,13H,5-8H2,(H,14,16);1H
• InChI Key： KLOJNYKWKGFYNJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• Topological Polar Surface Area: 87

4-Nitro-N-(piperidine-4-yl)benzamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Nitro-N-(piperidine-4-yl)benzamide hydrochloride

Comprehensive Analysis of 4-Nitro-N-(piperidine-4-yl)benzamide hydrochloride (CAS No. 1233953-05-3)

In the realm of pharmaceutical and chemical research, 4-Nitro-N-(piperidine-4-yl)benzamide hydrochloride (CAS No. 1233953-05-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of benzamide derivatives, which are widely studied for their bioactive potential. Researchers and industry professionals are increasingly interested in its synthesis, mechanism of action, and possible therapeutic uses, making it a hot topic in modern drug discovery.

The molecular structure of 4-Nitro-N-(piperidine-4-yl)benzamide hydrochloride features a nitro group attached to a benzamide scaffold, coupled with a piperidine moiety. This combination is particularly intriguing because it may influence the compound's pharmacokinetics and binding affinity to biological targets. Recent studies have explored its role as a potential enzyme inhibitor or receptor modulator, aligning with the growing demand for novel small-molecule therapeutics in areas such as oncology and neurology.

One of the most frequently searched questions about this compound is: "What are the applications of 4-Nitro-N-(piperidine-4-yl)benzamide hydrochloride in drug development?" Preliminary research suggests that its nitrobenzamide core could be leveraged for designing targeted therapies, especially in diseases where protein-protein interactions play a critical role. Additionally, its hydrochloride salt form enhances solubility, a key factor in improving bioavailability—a major focus in contemporary pharmaceutical formulations.

Another trending topic is the synthetic pathways for CAS No. 1233953-05-3. Organic chemists are optimizing routes to achieve higher yields and purity, often discussing methods like amide coupling reactions or nitro group introduction techniques. These discussions are prevalent in academic forums and patent literature, reflecting the compound's commercial and scientific value.

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In summary, 4-Nitro-N-(piperidine-4-yl)benzamide hydrochloride (CAS No. 1233953-05-3) represents a versatile candidate in medicinal chemistry. Its structural features, combined with ongoing investigations into its applications, position it as a compound of enduring relevance. As research progresses, it may unlock new possibilities for drug design and biochemical tool development, solidifying its place in the scientific community.